Cas no 2137595-03-8 (4-Pyridinecarboxylic acid, 3-ethyl-2-fluoro-6-methyl-)

• Product Name: 4-Pyridinecarboxylic acid, 3-ethyl-2-fluoro-6-methyl-
• CAS No: 2137595-03-8
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 5256499
• Update Time: 2025-10-30

4-Pyridinecarboxylic acid, 3-ethyl-2-fluoro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-2-fluoro-6-methylpyridine-4-carboxylic acid
• 4-Pyridinecarboxylic acid, 3-ethyl-2-fluoro-6-methyl-

• Inchi： 1S/C9H10FNO2/c1-3-6-7(9(12)13)4-5(2)11-8(6)10/h4H,3H2,1-2H3,(H,12,13)
• InChI Key： SKDRGVSCQDGXSY-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=O)O)C=C(C)N=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 4-Pyridinecarboxylic acid, 3-ethyl-2-fluoro-6-methyl-

Comprehensive Analysis of 4-Pyridinecarboxylic acid, 3-ethyl-2-fluoro-6-methyl- (CAS No. 2137595-03-8)

The compound 4-Pyridinecarboxylic acid, 3-ethyl-2-fluoro-6-methyl- (CAS No. 2137595-03-8) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 3-ethyl, 2-fluoro, and 6-methyl substitutions, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds in modern medicine.

One of the key reasons for the growing interest in 4-Pyridinecarboxylic acid, 3-ethyl-2-fluoro-6-methyl- is its role in the development of small molecule inhibitors. With the increasing focus on targeted therapies, compounds like this are being explored for their ability to modulate specific enzymatic pathways. For instance, its pyridine core is often utilized in designing kinase inhibitors, which are crucial in oncology and inflammatory diseases. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal side effects.

Another area where CAS No. 2137595-03-8 is gaining traction is in agrochemical innovation. The fluoro and methyl groups enhance the compound's stability and bioavailability, making it a candidate for developing next-generation pesticides and herbicides. As sustainability becomes a global priority, the agrochemical industry is actively searching for eco-friendly alternatives, and this compound's potential low environmental impact is a significant advantage.

From a synthetic chemistry perspective, 4-Pyridinecarboxylic acid, 3-ethyl-2-fluoro-6-methyl- offers intriguing possibilities. Its carboxylic acid functionality allows for easy derivatization, enabling the creation of esters, amides, and other derivatives. This flexibility is highly valued in medicinal chemistry, where rapid prototyping of drug candidates is essential. Additionally, the presence of a fluorine atom can improve metabolic stability, a critical factor in optimizing pharmacokinetic properties.

The compound's relevance extends to material science as well. Fluorinated pyridines are known for their ability to influence electronic properties, making them useful in designing organic semiconductors and liquid crystals. With the rise of flexible electronics and OLED technologies, researchers are exploring how CAS No. 2137595-03-8 could contribute to advancements in these fields.

In conclusion, 4-Pyridinecarboxylic acid, 3-ethyl-2-fluoro-6-methyl- (CAS No. 2137595-03-8) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials. Its structural attributes align with contemporary research priorities, such as targeted drug delivery, green chemistry, and advanced materials. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.